Cas no 123253-06-5 (2H-Thieno[2,3-e]-1,2-thiazine-3-carboxamide,4,6-dihydroxy-2-methyl-N-2-pyridinyl-, 1,1-dioxide)

• Product Name: 2H-Thieno[2,3-e]-1,2-thiazine-3-carboxamide,4,6-dihydroxy-2-methyl-N-2-pyridinyl-, 1,1-dioxide
• CAS No: 123253-06-5
• MF: C₁₃H₁₁N₃O₅S₂
• MW: 353.37354016304
• CID: 190059
• PubChem ID: 54695517
• Update Time: 2025-04-19

2H-Thieno[2,3-e]-1,2-thiazine-3-carboxamide,4,6-dihydroxy-2-methyl-N-2-pyridinyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2H-Thieno[2,3-e]-1,2-thiazine-3-carboxamide,4,6-dihydroxy-2-methyl-N-2-pyridinyl-, 1,1-dioxide
• 4,6-dihydroxy-2-methyl-1,1-dioxo-N-pyridin-2-ylthieno[2,3-e]thiazine-3-carboxamide
• DTXSID60153920
• 123253-06-5
• 2H-Thieno(2,3-e)-1,2-thiazine-3-carboxamide, 4,6-dihydroxy-2-methyl-N-2-pyridinyl-, 1,1-dioxide

• Inchi： 1S/C13H11N3O5S2/c1-16-10(13(19)15-8-4-2-3-5-14-8)11(18)12-7(23(16,20)21)6-9(17)22-12/h2-6,17-18H,1H3,(H,14,15,19)
• InChI Key： FEVQWVPIWHKZSP-UHFFFAOYSA-N
• SMILES： S1(C2C=C(O)SC=2C(=C(C(NC2C=CC=CN=2)=O)N1C)O)(=O)=O

Computed Properties

• Exact Mass: 353.01413
• Monoisotopic Mass: 353.014012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 156
• XLogP3: 1.1

Experimental Properties

• Density: 1.751
• Boiling Point: 630.3°C at 760 mmHg
• Flash Point: 335°C
• Refractive Index: 1.758
• PSA: 119.83